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Compound of Interest

Compound Name: 5-Bromo-2-methylpyrimidine

Cat. No.: B124572 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
methylpyrimidine
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 5-Bromo-2-methylpyrimidine, ensuring both

personal safety and regulatory compliance.

Hazard Identification and Safety Summary

5-Bromo-2-methylpyrimidine is a hazardous substance that requires careful handling to avoid

adverse health effects. Key hazards include skin irritation, serious eye irritation, and potential

respiratory irritation. It is also harmful if swallowed or inhaled.[1] Adherence to the safety

protocols outlined below is critical.
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Safety and Handling
Information

Description Source

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. H302 +

H312 + H332: Harmful if

swallowed, in contact with skin

or if inhaled.

[1]

Appearance
Light yellow to brown powder

or crystal.

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.[1][2][3] Store

locked up.[1][3]

Incompatibilities
Strong oxidizing agents,

Strong acids.
[1]

First Aid: Eyes

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.[1]

First Aid: Skin

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.[1][2]

First Aid: Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.[2]

First Aid: Ingestion Clean mouth with water and

drink afterwards plenty of

water. Get medical attention if
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symptoms occur.[2] Do NOT

induce vomiting.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should meet established standards such as those from NIOSH (US) or EN (EU).

Protection Type Specification Standard

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[1] A face shield

should be worn in addition to

goggles where there is a

splash hazard.[4]

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or a complete suit

protecting against chemicals.

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

Use only under a chemical

fume hood.[1] If dust or

aerosols may be generated, a

NIOSH-approved N95 dust

mask or an air-purifying

respirator is required.

Follow the OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.[1][2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 5-Bromo-2-methylpyrimidine minimizes the risk of

exposure and contamination.

Preparation:

Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-methylpyrimidine is accessible.
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Verify that all necessary PPE is available and in good condition.

Confirm that a chemical fume hood is operational and eyewash stations and safety

showers are accessible.[1]

Handling:

Conduct all handling of 5-Bromo-2-methylpyrimidine within a certified chemical fume

hood to minimize inhalation exposure.[1]

Wear all required PPE, including a lab coat, chemical-resistant gloves, and safety goggles.

[1]

Avoid the formation of dust and aerosols.[2][5]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed when not in use.[2]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[2]

Decontaminate the work area.

Properly remove and dispose of contaminated PPE.

Disposal Plan
Proper disposal of 5-Bromo-2-methylpyrimidine and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

All waste containing 5-Bromo-2-methylpyrimidine must be classified as hazardous

waste.[6]

As a halogenated organic compound, it must be segregated from non-halogenated

organic waste.[6]
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Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper) in a designated,

compatible, and properly sealed container.[7]

Liquid waste containing 5-Bromo-2-methylpyrimidine should be collected in a dedicated

halogenated organic solvent waste container.[7]

Labeling and Storage:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "5-Bromo-2-methylpyrimidine," and appropriate hazard pictograms.[6]

Store the hazardous waste container in a designated and secure location, using

secondary containment to prevent spills.[7]

Final Disposal:

The final disposal must be handled by a licensed hazardous waste disposal company.[7]

The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[5][7]

Never dispose of this chemical down the drain or in regular trash.[6]

Emergency Procedures: Spill Management
In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and

environmental contamination.[7]
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EH&S

Don Appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the Spill
(use inert absorbent for liquids)

Clean Up Spill
(avoid creating dust)

Decontaminate the Area

Dispose of Waste as Hazardous

Complete Incident Report

End

Click to download full resolution via product page

Caption: Workflow for the safe management of a 5-Bromo-2-methylpyrimidine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. 5-bromo-4-chloro-2-methylpyrimidine - Safety Data Sheet [chemicalbook.com]

4. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

5. chemicalbook.com [chemicalbook.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 5-Bromo-2-
methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124572#personal-protective-equipment-for-handling-
5-bromo-2-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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